Cas no 1384428-44-7 (3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride)

• Product Name: 3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride
• CAS No: 1384428-44-7
• MF: C₁₀H₁₈ClN₃O₂
• MW: 247.721821308136
• CID: 5159963
• PubChem ID: 71755504
• Update Time: 2025-05-30

3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride

• Inchi： 1S/C10H17N3O2.ClH/c1-10(7-4-3-5-11-6-7)8(14)13(2)9(15)12-10;/h7,11H,3-6H2,1-2H3,(H,12,15);1H
• InChI Key： QLDQERQMYNDMOS-UHFFFAOYSA-N
• SMILES： CC1(C2CNCCC2)NC(=O)N(C)C1=O.Cl

Additional information on 3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride

3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride (CAS No. 1384428-44-7)

The compound 3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride (CAS No. 1384428-44-7) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazolidine derivatives, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science.

Imidazolidine derivatives have garnered considerable attention in recent years due to their unique structural features and functional versatility. The presence of the piperidinyl group in this compound introduces additional complexity and functionality, making it a promising candidate for advanced chemical synthesis and drug development. Recent studies have highlighted the potential of such compounds in modulating cellular pathways and exhibiting bioactive properties.

The hydrochloride salt form of this compound is particularly advantageous for its enhanced solubility and stability under various experimental conditions. This makes it an ideal choice for researchers working in fields such as medicinal chemistry and pharmacology. The compound's structure allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

Recent advancements in synthetic methodologies have significantly improved the efficiency of producing 3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride on a larger scale. These improvements have not only reduced production costs but also enhanced the purity of the final product, making it more accessible for both academic and industrial research.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a catalyst in certain organic reactions has been explored in recent studies. Additionally, its potential as a building block for more complex molecular architectures has been recognized by researchers in the field of combinatorial chemistry.

The imidazolidine ring system is known for its ability to form stable complexes with metal ions, a property that has been leveraged in the development of novel coordination compounds with unique magnetic and electronic properties. This opens up new avenues for its use in materials science and nanotechnology.

Furthermore, the compound's role as an intermediate in the synthesis of bioactive molecules has been extensively documented. Its ability to undergo various transformations under mild reaction conditions makes it a valuable tool in drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 3,5-Dimethyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride (CAS No. 1384428-44-7) stands out as a multifaceted chemical entity with immense potential across diverse scientific domains. Its structural features, combined with recent advancements in synthetic techniques and application-oriented research, position it as a key player in future innovations within the chemical sciences.